Cas no 5537-17-7 (1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride)

• Product Name: 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride
• CAS No: 5537-17-7
• MF: C₁₅H₂₁Cl₂NO
• MW: 302.239342451096
• MDL: MFCD30146245
• CID: 4655016
• PubChem ID: 132989290
• Update Time: 2025-06-11

1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4'-chloro-α-Pyrrolidinovalerophenone (hydrochloride)
• 4c-pvp( Crystal)
• 4'-chloro-.alpha.-Pyrrolidinovalerophenone (hydrochloride)
• 4-Cl-alpha-PVP hydrochloride solution
• 4'-Chloro-a-pyrrolidinovalerophenone hydrochloride
• -chloro-α-Pyrrolidinovalerophenone (hydrochloride)
• 4'-chloro-α-Pyrrolidinovalerophenone hydrochloride
• 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride
• DTXSID701344949
• 4-Chloro-alpha-pvp hydrochloride
• 1-Pentanone, 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-, hydrochloride (1:1); Valerophenone, 4'-chloro-2-(1-pyrrolidinyl)-, hydrochloride (7CI,8CI); 4-Chloro-a-PVP hydrochloride; 4-Chloro-a-pyrrolidinopentiophenone hydrochloride; 4'-Chloro-a-pyrrolidinovalerophenone hydrochloride; 1-(4-Chlorophenyl)-2-pyrrolidin-1-ylpentan-1-one hydrochloride
• 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-pentanone,monohydrochloride
• 1-(4-Chlorophenyl)-2-(pyrrolidin-1-yl)pentan-1-one hydrochloride (1:1)
• 5537-17-7
• 4-CHLORO-.ALPHA.-PVP HYDROCHLORIDE
• PD017041
• Valerophenone, 4'-chloro-2-(1-pyrrolidinyl)-, hydrochloride
• 4/'-chloro-alpha-Pyrrolidinovalerophenone (hydrochloride)
• 1-(4-chlorophenyl)-2-pyrrolidin-1-ylpentan-1-one;hydrochloride
• 4'-Chloro-alpha-pyrrolidinopentiophenone(hydrochloride)
• 4'-chloro-alpha-Pyrrolidinovalerophenone (hydrochloride)
• E3N72C3S6Q
• UNII-E3N72C3S6Q
• 1-Pentanone, 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-, hydrochloride (1:1)
• MFCD30146245
• 4'-CHLORO-.ALPHA.-PYRROLIDINOPENTIOPHENONE(HYDROCHLORIDE)

• MDL： MFCD30146245
• Inchi： 1S/C15H20ClNO.ClH/c1-2-5-14(17-10-3-4-11-17)15(18)12-6-8-13(16)9-7-12;/h6-9,14H,2-5,10-11H2,1H3;1H
• InChI Key： WYDHIMKXDNXKHE-UHFFFAOYSA-N
• SMILES： C1C=C(C(=O)C(N2CCCC2)CCC)C=CC=1Cl.Cl

Computed Properties

• Exact Mass: 301.1000197g/mol
• Monoisotopic Mass: 301.1000197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride

Introduction to 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride (CAS No. 5537-17-7)

1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride, identified by its CAS number 5537-17-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorophenyl group and a pyrrolidinyl moiety, has garnered attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility, making it more amenable for various biochemical studies and drug development applications.

The structural framework of 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride consists of a five-carbon ketone backbone substituted with a 4-chlorophenyl group at the first carbon and a 1-pyrrolidinyl group at the second carbon. This arrangement creates a unique pharmacophore that may interact with biological targets in distinct ways compared to simpler aromatic or heterocyclic compounds. The presence of the chlorine atom in the phenyl ring introduces electrophilic characteristics, which can influence reactivity and binding affinity in enzyme or receptor interactions.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules containing both aromatic and heterocyclic moieties. The combination of a pyrrolidinyl group, known for its role in modulating neurotransmitter systems, with an aromatic ring bearing a chlorine substituent, suggests potential applications in central nervous system (CNS) drug discovery. Studies have indicated that such structures may exhibit effects on pathways involving dopamine, serotonin, or other key neurotransmitters, making them candidates for further investigation in therapeutic contexts.

One of the most compelling aspects of 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride is its versatility in synthetic chemistry. The ketone group provides a site for further functionalization, allowing researchers to modify the molecule to enhance specific pharmacological profiles. For instance, derivatization at the pyrrolidinyl nitrogen could introduce new hydrogen bonding capabilities or alter metabolic stability. Similarly, the 4-chlorophenyl group can be further substituted to fine-tune electronic properties and binding interactions.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including binding affinities and metabolic pathways. When examining 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride, computational models suggest that the compound may exhibit moderate solubility in water due to the hydrochloride salt form and potential hydrogen bonding interactions facilitated by the pyrrolidinyl group. These predictions are crucial for designing experiments aimed at optimizing bioavailability and reducing off-target effects.

The compound's relevance extends to its potential role as an intermediate in synthesizing more complex pharmaceutical agents. In drug discovery pipelines, intermediates like this are often evaluated for their ability to serve as building blocks for lead compounds. The structural motifs present in 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride align well with current trends in medicinal chemistry, where hybrid molecules combining multiple functional groups are sought after for their enhanced biological activity.

From a mechanistic standpoint, researchers have hypothesized that the interaction between the pyrrolidinyl moiety and biological targets might involve allosteric modulation or direct receptor binding. The presence of a basic nitrogen atom within the pyrrolidine ring could facilitate interactions with acidic residues on proteins or enzymes, while the aromatic ring provides additional contact points through π-stacking or hydrophobic effects. Such interactions are critical for understanding how small molecules modulate biological processes.

In clinical settings, compounds similar to 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride are being explored for their potential therapeutic benefits across various disease states. While no definitive clinical trials have been published as of early 2023, preclinical studies suggest that derivatives of this class may show promise in treating conditions related to neurotransmitter dysregulation. Further research is needed to fully elucidate its efficacy and safety profile before human testing can commence.

The synthesis of 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps typically include Friedel-Crafts acylation followed by nucleophilic substitution to introduce the pyrrolidinyl group. The final step involves salt formation with hydrochloric acid to improve handling properties. Advances in catalytic systems have allowed for more efficient and environmentally friendly routes to this compound, reducing waste generation and improving yield.

As our understanding of molecular interactions continues to evolve, so does our approach to drug design. The case of 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-Pentanone hydrochloride exemplifies how integrating structural biology insights with computational modeling can accelerate the discovery process. By leveraging these tools, researchers can rapidly screen large libraries of compounds like this one to identify those with optimal pharmacokinetic profiles and minimal side effects.

The future directions for studying this compound include exploring its role as a scaffold for next-generation therapeutics. By systematically modifying its core structure while maintaining key pharmacophoric elements, scientists aim to develop drugs that are both potent and selective. Such efforts are essential for addressing unmet medical needs where existing treatments fall short.